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Compound of Interest

Compound Name: CDN1163

Cat. No.: B15618733 Get Quote

Researchers and drug development professionals handling CDN1163 must adhere to specific

disposal procedures to ensure laboratory safety and environmental compliance. This guide

provides essential, step-by-step information for the proper disposal of CDN1163, aligning with

standard laboratory safety and chemical handling protocols.

Chemical and Physical Properties
A summary of the key quantitative data for CDN1163 is presented below. This information is

critical for safe handling and in determining the appropriate disposal route.

Property Value Reference

Molecular Weight 320.39 g/mol [1][2][3]

Molecular Formula C₂₀H₂₀N₂O₂ [2][4]

Purity ≥98% (HPLC)

Appearance Solid [2]

Solubility 64 mg/mL in DMSO [3]

Storage Temperature -20°C (Powder) [4][5]
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Before beginning the disposal process, it is imperative to use appropriate Personal Protective

Equipment (PPE).[2][5] This includes, but is not limited to:

Eye Protection: Use equipment for eye protection tested and approved under appropriate

government standards such as NIOSH (US) or EN 166 (EU).[2]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices.[2]

Body Protection: Wear appropriate protective clothing.

Respiratory Protection: Avoid dust formation.[2][5] Use a dust mask or work in a well-

ventilated area, preferably with an appropriate exhaust ventilation system.[2][5]

Step-by-Step Disposal Procedure
The disposal of CDN1163 must be conducted in accordance with all prevailing country, federal,

state, and local regulations.[5]

Unused Product: For surplus and non-recyclable CDN1163, it is recommended to engage a

licensed professional waste disposal service.[2] The material should be kept in its original,

tightly sealed container.[5]

Contaminated Materials: Any materials that have come into contact with CDN1163, such as

pipette tips, gloves, and empty containers, should be treated as chemical waste. These items

must be collected in a suitable, closed container clearly labeled for disposal.[2]

Solutions of CDN1163: Solutions of CDN1163, typically in DMSO, should not be disposed of

down the drain. They should be collected in a designated, sealed, and properly labeled

waste container for chemical waste.

Spill Management:

Avoid dust formation.[2]

Evacuate personnel from the immediate area.
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Ensure adequate ventilation.[5]

For solid spills, carefully sweep up the material and place it into a suitable, closed

container for disposal.[2]

For solutions, absorb the spill with an inert, non-combustible material (e.g., sand, earth,

diatomaceous earth, vermiculite) and place it in a container for chemical waste.

Decontaminate the spill area and any affected equipment by scrubbing with a suitable

solvent, such as alcohol, and collect the decontamination waste for proper disposal.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

CDN1163.
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Caption: Decision workflow for the proper segregation and disposal of CDN1163 waste.

Environmental Precautions
According to the available safety data, no special environmental precautions are required for

CDN1163 itself.[2] However, it is crucial to prevent the product from entering drains or

watercourses.[5] The substance has not been identified as persistent, bioaccumulative, and

toxic (PBT) or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[2]
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By following these procedures, researchers can ensure the safe and compliant disposal of

CDN1163, fostering a secure laboratory environment and minimizing environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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